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Compound of Interest

Compound Name:
1-(3-Nitrophenyl)prop-2-yn-1-

amine

Cat. No.: B13009772

Get Quote

Executive Summary & Structural Logic
Compound: 1-(3-Nitrophenyl)prop-2-yn-1-amine Molecular Formula:

Molecular Weight: 176.17 g/mol Class: Primary Propargylamine / Nitroaromatic[1]

This molecule integrates three distinct spectroscopic domains:

The Electron-Deficient Aromatic Core: A 3-nitrophenyl ring, inducing significant downfield

shifts in NMR and distinct UV/IR signatures.

The Chiral Benzylic Center: A methine carbon (

-CH) bridging the aromatic ring, the amine, and the alkyne.[1] This is the diagnostic
"fingerprint" region for structural connectivity.

The Acetylenic Terminus: A terminal alkyne providing sharp, characteristic vibrational and

magnetic resonance signals.[1]
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The following diagram outlines the connectivity and the logical flow for characterization.
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Caption: Structural decomposition of 1-(3-Nitrophenyl)prop-2-yn-1-amine and the sequential

analytical workflow required for full validation.

Vibrational Spectroscopy (FT-IR)
Infrared spectroscopy provides the first line of evidence for the functional group integrity.[1] The

coexistence of the amine (

) and the terminal alkyne (

) creates a complex region between 3200–3400 cm⁻¹.
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Functional Group
Frequency (

)
Intensity/Shape Mechanistic Insight

Amine (N-H) 3350–3400 Medium, Broad

Primary amines

typically show two

bands (sym/asym),

but H-bonding may

merge them.[1]

Alkyne (≡C-H) ~3280–3290 Strong, Sharp

The acetylenic C-H

stretch is distinct and

sharper than the N-H

or O-H bands.[1]

Alkyne (C≡C) 2100–2120 Weak

The internal triple

bond stretch is often

weak due to the dipole

moment change.[1]

Nitro (

)
1530 (Asym) Strong

Characteristic of

aromatic nitro

compounds.[1]

Nitro (

)
1350 (Sym) Strong

Paired with the 1530

band; confirms

oxidation state of

nitrogen.[1]

Aromatic (C=C) 1600, 1475 Medium
Skeletal vibrations of

the benzene ring.[1]

Protocol Note: Use a KBr pellet or Diamond ATR. If using ATR, ensure the crystal is clean to

avoid "ghost" peaks in the fingerprint region. The presence of a broad band >3400 cm⁻¹

suggests moisture or residual solvent (e.g., ethanol/water).

Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for establishing connectivity.[1] The data below represents the

expected spectral signature derived from analogous 3-nitrobenzyl propargylamines
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synthesized via

coupling.

H NMR Analysis (CDCl , 400 MHz)
The molecule lacks symmetry, resulting in a distinct pattern for all aromatic protons.
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Position (ppm) Multiplicity (Hz)
Assignment
Logic

Ar-H2 8.30–8.35 Singlet (t) ~2.0

Isolated between

and alkyl group;

most deshielded.

[1]

Ar-H4 8.10–8.15 Doublet 8.0

Ortho to

, deshielded by

resonance/induct

ion.

Ar-H6 7.80–7.85 Doublet 7.5

Ortho to alkyl

chain; less

deshielded than

H4.

Ar-H5 7.50–7.55 Triplet 8.0

Meta to

; standard

aromatic range.

C(1)-H 4.70–4.85
Broad

Singlet/Doublet
~2.0

Diagnostic:

Benzylic

methine. Shows

long-range

coupling to

alkyne H.

C-H 2.45–2.60 Doublet 2.2

Acetylenic

proton. Coupled

to C(1)-H (

coupling).

-NH 1.80–2.20 Broad Singlet -

Exchangeable.

Shift varies with

concentration

and moisture.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.researchgate.net/publication/264269565_3-3-Hydroxy-phen-yl-1-4-nitro-phen-ylprop-2-en-1-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13009772?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Analysis Point:

Chiral Center Coupling: The benzylic proton (C1-H) and the acetylenic proton (

C-H) often exhibit a long-range W-coupling (

).[1] This doublet appearance on the alkyne proton is a confirmation of the propargylamine
scaffold.

Solvent Effects: In DMSO-

, the

protons may appear as a distinct doublet around 8.5–9.0 ppm if exchange is slow, and the
benzylic proton will split further.

C NMR Analysis (Decoupled)
Carbonyl/Nitrile: Absent.

Aromatic Region (120–150 ppm): Six signals.[2] C-NO

quaternary carbon will be weak and furthest downfield (~148 ppm).

Alkyne Carbons:

Internal (

): ~80–85 ppm.

Terminal (

): ~70–75 ppm.

Benzylic Carbon (C1): ~45–50 ppm.[1] This shift is sensitive to the amine substituent.

Mass Spectrometry (MS) Strategy
Validating the molecular formula

.
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Ionization Mode: Electrospray Ionization (ESI) in Positive mode (

).

Molecular Ion:

m/z.

Fragmentation Pattern (MS/MS):

Loss of Ammonia:

m/z.[1] This generates a stabilized propargyl cation.

Loss of Nitro Group:

m/z.[1] Common in nitroaromatics.

Loss of Acetylene: Fragmentation at the benzylic position is possible but less favored than

ammonia loss.[1]

Quality Control & Purity
Since C1 is a stereocenter, the synthesized product (via standard

coupling) is a racemic mixture unless a chiral ligand/catalyst was used.[1]

Enantiomeric Separation Protocol
To separate the

and

enantiomers for drug development assays:

Technique: Chiral HPLC.[1]

Column: Polysaccharide-based (e.g., Chiralpak AD-H or OD-H).[1]

Mobile Phase: Hexane : Isopropanol (90:[1]10) with 0.1% Diethylamine (DEA).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.researchgate.net/publication/264269565_3-3-Hydroxy-phen-yl-1-4-nitro-phen-ylprop-2-en-1-one
https://www.researchgate.net/publication/264269565_3-3-Hydroxy-phen-yl-1-4-nitro-phen-ylprop-2-en-1-one
https://www.researchgate.net/publication/264269565_3-3-Hydroxy-phen-yl-1-4-nitro-phen-ylprop-2-en-1-one
https://www.researchgate.net/publication/264269565_3-3-Hydroxy-phen-yl-1-4-nitro-phen-ylprop-2-en-1-one
https://www.researchgate.net/publication/264269565_3-3-Hydroxy-phen-yl-1-4-nitro-phen-ylprop-2-en-1-one
https://www.researchgate.net/publication/264269565_3-3-Hydroxy-phen-yl-1-4-nitro-phen-ylprop-2-en-1-one
https://www.researchgate.net/publication/264269565_3-3-Hydroxy-phen-yl-1-4-nitro-phen-ylprop-2-en-1-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13009772?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: DEA is mandatory to suppress the ionization of the primary amine and prevent peak

tailing.[1]

Detection: UV at 254 nm (utilizing the nitrobenzene chromophore).
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Context: Validates the reaction efficiency for electron-deficient aldehydes like 3-
nitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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